Cas no 1072945-00-6 (2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1072945-00-6
• MF: C₁₁H₁₄BF₂NO₂
• MW: 241.04217004776
• MDL: MFCD09037475
• CID: 829050
• PubChem ID: 354335445
• Update Time: 2025-10-08

2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,6-DIFLUORO-3-(4,4,5,5-TETRAMETHYL-[1,3,2]-DIOXABOROLAN-2-YL)PYRIDINE
• 2,6-Difluoropyridin-3-ylboronic acid, pinacol ester
• 2,6-Difluoropyridine-3-boronic acid pinacol ester
• Pyridine, 2,6-difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2,5-DIFLUOROBENZOTRIFLUORIDE
• QC-7064
• 2-(2,6-Difluoro-3-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2,6-Difluoropyridin-3-ylboronic acid pinacol ester
• CLDFZDCZPCIBKO-UHFFFAOYSA-N
• PC48726
• FCH2716569
• AX8236007
• X1518
• D5142
• CS-0
• 1072945-00-6
• DTXSID20660600
• J-001764
• MFCD09037475
• 2,6-difluoro-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• CS-0028762
• s10011
• AS-18763
• SY110342
• PB48387
• AKOS015949681
• 2 pound not6-Difluoro-3-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridine
• 2,6-DIFLUORO-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• (2,6-DIFLUOROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• EN300-7388232
• 2,6-Difluoropyridine-3-boronicacidpinacolester

• MDL： MFCD09037475
• Inchi： 1S/C11H14BF2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-6-8(13)15-9(7)14/h5-6H,1-4H3
• InChI Key： CLDFZDCZPCIBKO-UHFFFAOYSA-N
• SMILES： FC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(N=1)F

Computed Properties

• Exact Mass: 241.10900
• Monoisotopic Mass: 241.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• Color/Form: No data available
• Density: 1.16
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 350.2±52.0 °C at 760 mmHg
• Flash Point: 165.6±30.7 °C
• Refractive Index: 1.466
• PSA: 31.35000
• LogP: 1.65900

2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1072945-00-6) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1072945-00-6) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry for constructing complex aromatic systems. This boronic ester derivative exhibits enhanced stability and reactivity, making it a preferred choice for drug discovery programs targeting kinase inhibitors and other therapeutic modalities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 1072945-00-6 as a key building block to introduce the pyridine-boronate moiety, achieving significant improvements in compound solubility and metabolic stability. The resulting analogs showed nanomolar potency against BTK while maintaining selectivity over related kinases, underscoring the strategic value of this boronic ester in structure-activity relationship optimization.

In the field of PET radiotracer development, 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has enabled breakthroughs in fluorine-18 labeling techniques. A Nature Communications paper (2024) detailed its use as a precursor for synthesizing [18F]-labeled pyridine derivatives through copper-mediated radiofluorination. This methodology achieved radiochemical yields exceeding 85%, addressing longstanding challenges in producing high-specific-activity radiotracers for neuroimaging applications.

The compound's unique electronic properties have also facilitated advancements in materials science. Research in ACS Applied Materials & Interfaces (2023) reported its incorporation into conjugated polymers for organic electronic devices. The fluorine substitution pattern combined with the boronate group allowed precise tuning of frontier molecular orbital energies, leading to improved charge transport characteristics in thin-film transistors.

From a synthetic chemistry perspective, recent mechanistic studies have elucidated the compound's exceptional reactivity in palladium-catalyzed reactions. Kinetic experiments published in Organometallics (2024) revealed that the difluoropyridine scaffold accelerates transmetalation rates by stabilizing the transition state through fluorine-palladium interactions. This finding has important implications for designing more efficient catalytic systems in complex molecule synthesis.

Ongoing clinical trials featuring derivatives of 1072945-00-6 include several oncology candidates currently in Phase II development. One particularly promising application involves its use in next-generation PARP inhibitors, where the boronic acid derivative (after deprotection) participates in unique protein-ligand interactions that enhance DNA damage response selectivity. These developments position 2,6-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a versatile scaffold with expanding therapeutic relevance.